4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide

• IUPAC Name: 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-pyridin-3-ylbutanamide
• InChI: InChI=1S/C17H15ClN4O2/c18-14-7-2-1-6-13(14)17-21-16(24-22-17)9-3-8-15(23)20-12-5-4-10-19-11-12/h1-2,4-7,10-11H,3,8-9H2,(H,20,23)
• InChI Key: GYKQNMBQFTVGJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)CCCC(=O)NC3=CN=CC=C3)Cl
• Molecular Formula: C17H15ClN4O2
• Molecular Weight: 342.8 g/mol

Description

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as a selective PPARδ agonist and has been the subject of numerous studies due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide involves the activation of PPARδ receptors. PPARδ is a nuclear receptor that plays a role in the regulation of lipid metabolism, inflammation, and energy homeostasis. Activation of PPARδ by 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide leads to the upregulation of genes involved in fatty acid oxidation and energy expenditure.
Biochemical and Physiological Effects
Studies have shown that 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide has a number of biochemical and physiological effects. It has been shown to increase fatty acid oxidation, improve insulin sensitivity, and increase endurance in animal models. Additionally, it has been shown to have anti-inflammatory effects and may play a role in the regulation of lipid metabolism and energy homeostasis.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide in lab experiments is its selectivity for PPARδ receptors. This allows for more targeted studies of the effects of PPARδ activation. However, one limitation is the potential for off-target effects on other PPAR subtypes.

Future Directions

There are a number of potential future directions for research on 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide. One area of interest is its potential use in the treatment of obesity, diabetes, and cardiovascular diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential off-target effects. Finally, there is potential for the development of more selective PPARδ agonists based on the structure of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide.

Scientific Research Applications

The selective PPARδ agonist, 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylbutanamide, has been the subject of numerous studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory effects, improve insulin sensitivity, and increase endurance in animal models. Additionally, it has been investigated for its potential use in the treatment of obesity, diabetes, and cardiovascular diseases.